Cas no 65651-80-1 (Ethyl trans-3-(1-pyrrolidino)acrylate)

• Product Name: Ethyl trans-3-(1-pyrrolidino)acrylate
• CAS No: 65651-80-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD01075735
• CID: 90312
• PubChem ID: 639785
• Update Time: 2025-06-15

Ethyl trans-3-(1-pyrrolidino)acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl trans-3-(1-pyrrolidino)acrylate
• Ethyl trans-3-(1-pyrrolidino)propenoate
• Ethyl trans-3-(1-pyrrolidinyl)acrylate
• (E)-3-pyrrolidin-1-ylacrylic acid ethyl ester
• 3-pyrrolidin-1-yl-acrylic acid ethyl ester
• ethyl 3-(1pyrrolidinyl) acrylate
• ethyl trans-2-pyrrolydineacrylate
• ethyl trans-3-pyrrolidin-1-yl-acrylate
• ethyl ttrans-3-pyrrolidin-1-ylacrylate
• A829837
• ETHYL (2E)-3-(PYRROLIDIN-1-YL)PROP-2-ENOATE
• SCHEMBL406367
• (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate
• CS-0151927
• 2-propenoic acid, 3-(1-pyrrolidinyl)-, ethyl ester, (2E)-
• ethyl3-(pyrrolidin-1-yl)acrylate
• Ethyl 3-(1-pyrrolidinyl)acrylate
• Ethyl3-(1-pyrrolidinyl)acrylate
• ethyl 3-(pyrrolidin-1-yl)acrylate
• BCP18644
• MFCD01075735
• ethyl (2E)-3-pyrrolidin-1-ylacrylate
• BS-17865
• 53927-12-1
• ethyl (E)-3-pyrrolidin-1-ylprop-2-enoate
• Ethyl trans-3-(1-pyrrolidinyl)propenoate
• InChI=1/C9H15NO2/c1-2-12-9(11)5-8-10-6-3-4-7-10/h5,8H,2-4,6-7H2,1H3/b8-5
• 65651-80-1
• AKOS004904143

• MDL： MFCD01075735
• Inchi： 1S/C9H15NO2/c1-2-12-9(11)5-8-10-6-3-4-7-10/h5,8H,2-4,6-7H2,1H3/b8-5+
• InChI Key： VFFHLZJSZHWXAJ-VMPITWQZSA-N
• SMILES： O(CC)C(/C=C/N1CCCC1)=O
• BRN： 4399757

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: White crystals.
• Density: 1.112g/cm3
• Melting Point: 43-45°C
• Boiling Point: 118°C 1mm
• Flash Point: 118°C/1mm
• Refractive Index: 1.554
• PSA: 29.54000
• LogP: 1.09690
• Solubility: Not determined

Ethyl trans-3-(1-pyrrolidino)acrylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Ethyl trans-3-(1-pyrrolidino)acrylate

Ethyl trans-3-(1-pyrrolidino)acrylate (CAS No. 65651-80-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl trans-3-(1-pyrrolidino)acrylate, chemically designated as CAS No. 65651-80-1, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of both an acrylate moiety and a pyrrolidine ring imparts distinctive reactivity, making it a valuable building block for synthetic chemists.

The acrylate group in Ethyl trans-3-(1-pyrrolidino)acrylate is particularly noteworthy for its ability to participate in various chemical transformations. These include Michael additions, Diels-Alder reactions, and polymerization processes, which are pivotal in constructing complex molecular architectures. Such versatility is highly sought after in medicinal chemistry, where the ability to seamlessly integrate functional groups into a target molecule can streamline the drug discovery process.

Recent advancements in the field of drug development have highlighted the importance of heterocyclic compounds in medicinal chemistry. The pyrrolidine ring in Ethyl trans-3-(1-pyrrolidino)acrylate contributes to this trend by providing a scaffold that can mimic natural bioactive molecules. This structural motif has been extensively studied for its role in enhancing binding affinity and metabolic stability, key factors in the design of effective pharmaceuticals.

One of the most compelling applications of Ethyl trans-3-(1-pyrrolidino)acrylate is its use as a precursor in the synthesis of bioactive peptides and proteins. The acrylate functionality allows for post-synthetic modifications, enabling chemists to attach various side chains or tags that enhance solubility, stability, or targeting properties. This capability is particularly relevant in the development of biologics, where precise control over molecular structure is essential for therapeutic efficacy.

The compound's utility extends beyond small-molecule drug synthesis. It has been explored as a monomer in polymer chemistry, where its ability to form cross-linked networks contributes to the development of advanced materials with applications ranging from drug delivery systems to tissue engineering scaffolds. These materials leverage the inherent reactivity of Ethyl trans-3-(1-pyrrolidino)acrylate to create functional matrices that can encapsulate and release therapeutic agents in a controlled manner.

In recent years, there has been a surge in research focused on green chemistry principles, emphasizing sustainable and environmentally friendly synthetic routes. Ethyl trans-3-(1-pyrrolidino)acrylate fits well within this paradigm, as it can be synthesized through catalytic processes that minimize waste and energy consumption. Such methodologies align with global efforts to reduce the environmental footprint of pharmaceutical manufacturing while maintaining high standards of product quality and purity.

The compound's role in peptidomimetics has also been extensively investigated. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The pyrrolidine ring in Ethyl trans-3-(1-pyrrolidino)acrylate provides a stable core structure that can be modified to achieve specific biological targets. This approach has led to the discovery of novel inhibitors and agonists with potential applications in treating neurological disorders, inflammation, and cancer.

Another area where Ethyl trans-3-(1-pyrrolidino)acrylate has made significant contributions is in the field of photodynamic therapy (PDT). PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species that selectively kill target cells. The acrylate group allows for modifications that enhance photosensitizer absorption and cellular uptake, improving the efficacy of PDT treatments for cancer and other diseases.

The synthesis and application of Ethyl trans-3-(1-pyrrolidino)acrylate also highlight advancements in computational chemistry. Modern computational tools enable researchers to predict reaction outcomes and optimize synthetic pathways with unprecedented accuracy. This integration of computational methods with traditional experimental approaches accelerates the discovery process and reduces reliance on trial-and-error experimentation.

Future directions in the research of Ethyl trans-3-(1-pyrrolidino)acrylate may focus on exploring its potential as a chiral building block. Chiral molecules are non-superimposable mirror images that can exhibit different biological activities depending on their configuration. By incorporating chiral centers into Ethyl trans-3-(1-pyrrolidino)acrylate derivatives, researchers can develop enantiomerically pure compounds with enhanced selectivity and reduced side effects.

The compound's versatility also makes it a valuable tool for teaching and training purposes. Its well-documented reactivity and wide range of applications provide an excellent platform for students to learn advanced synthetic techniques and gain insights into molecular design principles. As such, Ethyl trans-3-(1-pyrrolidino)acrylate continues to be an indispensable resource for both academic researchers and industrial chemists alike.